Cas no 948291-50-7 (2-chloro-3-(chloromethyl)-8-methyl-quinoline)

2-chloro-3-(chloromethyl)-8-methyl-quinoline structure
948291-50-7 structure
Product Name:2-chloro-3-(chloromethyl)-8-methyl-quinoline
CAS No:948291-50-7
MF:C11H9Cl2N
MW:226.101860761642
CID:870885
PubChem ID:17039801
Update Time:2025-04-19

2-chloro-3-(chloromethyl)-8-methyl-quinoline Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3-(chloromethyl)-8-methyl-quinoline
    • 2-chloro-3-(chloromethyl)-8-methylquinoline
    • 2-CHLORO-3-CHLOROMETHYL-8-METHYLQUINOLINE
    • 2-chloro-3-(chloropmethyl)-8-methylquinoline
    • 948291-50-7
    • AB51941
    • MFCD09787666
    • SCHEMBL788752
    • DTXSID30588987
    • Inchi: 1S/C11H9Cl2N/c1-7-3-2-4-8-5-9(6-12)11(13)14-10(7)8/h2-5H,6H2,1H3
    • InChI Key: AFLRXIHGPHYZBL-UHFFFAOYSA-N
    • SMILES: ClC1=C(CCl)C=C2C=CC=C(C)C2=N1

Computed Properties

  • Exact Mass: 225.01100
  • Monoisotopic Mass: 225.0112047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 3.93540
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